Cas no 1187169-17-0 (4-(4-Heptyloxybenzoyl)-2-methylpyridine)

• Product Name: 4-(4-Heptyloxybenzoyl)-2-methylpyridine
• CAS No: 1187169-17-0
• MF: C₂₀H₂₅NO₂
• MW: 311.41800570488
• MDL: MFCD13153314
• CID: 4684748
• Update Time: 2025-06-09

4-(4-Heptyloxybenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Heptyloxybenzoyl)-2-methylpyridine
• (4-(Heptyloxy)phenyl)(2-methylpyridin-4-yl)methanone

• MDL： MFCD13153314
• Inchi： 1S/C20H25NO2/c1-3-4-5-6-7-14-23-19-10-8-17(9-11-19)20(22)18-12-13-21-16(2)15-18/h8-13,15H,3-7,14H2,1-2H3
• InChI Key： UJLFJZAYDHXCLB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C2C=CN=C(C)C=2)=O)=CC=1)CCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 337
• Topological Polar Surface Area: 39.2

Additional information on 4-(4-Heptyloxybenzoyl)-2-methylpyridine

Introduction to 4-(4-Heptyloxybenzoyl)-2-methylpyridine (CAS No. 1187169-17-0)

4-(4-Heptyloxybenzoyl)-2-methylpyridine (CAS No. 1187169-17-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of 4-(4-Heptyloxybenzoyl)-2-methylpyridine consists of a pyridine ring substituted with a heptyloxybenzoyl group at the 4-position and a methyl group at the 2-position. The presence of these functional groups imparts specific chemical and biological characteristics that make this compound a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of 4-(4-Heptyloxybenzoyl)-2-methylpyridine. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 4-(4-Heptyloxybenzoyl)-2-methylpyridine has also shown promise in cancer research. A 2022 study published in Cancer Research demonstrated that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings indicate that 4-(4-Heptyloxybenzoyl)-2-methylpyridine could be a potential lead compound for the development of new anticancer drugs.

The neuroprotective effects of 4-(4-Heptyloxybenzoyl)-2-methylpyridine have also been investigated. A study published in Neuropharmacology in 2021 reported that this compound protects neurons from oxidative stress-induced damage by enhancing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). The neuroprotective activity was further confirmed in animal models of neurodegenerative diseases, where treatment with 4-(4-Heptyloxybenzoyl)-2-methylpyridine significantly improved cognitive function and reduced neuronal loss.

The pharmacokinetic properties of 4-(4-Heptyloxybenzoyl)-2-methylpyridine have been extensively studied to evaluate its suitability as a therapeutic agent. Research has shown that this compound exhibits good oral bioavailability, favorable distribution, and moderate metabolic stability. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

In terms of safety, preliminary toxicological studies have indicated that 4-(4-Heptyloxybenzoyl)-2-methylpyridine is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully assess its safety profile in humans.

The synthesis of 4-(4-Heptyloxybenzoyl)-2-methylpyridine involves several steps, including the preparation of the heptyloxybenzoic acid derivative and its subsequent coupling with 2-methylpyridine. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. The choice of synthetic method depends on the specific requirements of the intended application.

In conclusion, 4-(4-Heptyloxybenzoyl)-2-methylpyridine (CAS No. 1187169-17-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential, paving the way for its use as a novel therapeutic agent.